Cas no 1609105-89-6 (Thailanstatin D)

• Product Name: Thailanstatin D
• CAS No: 1609105-89-6
• MF: C₂₈H₄₁NO₈
• MW: 519.627049207687
• MDL: MFCD34474138
• CID: 5011607
• PubChem ID: 90123548
• Update Time: 2025-10-28

Thailanstatin D Chemical and Physical Properties

Names and Identifiers

• Spliceostatin C
• Thailanstatin D
• 2-[(3S,5S,7S)-5-[(1E,3E)-5-[(2S,3S,5R,6R)-5-[[(Z,4S)-4-acetyloxypent-2-enoyl]amino]-3,6-dimethyloxan-2-yl]-3-methylpenta-1,3-dienyl]-1,6-dioxaspiro[2.5]octan-7-yl]acetic acid
• AKOS040756918
• 1609105-89-6
• CHEMBL3326875
• EX-A5055
• HY-139104
• CS-0179603
• CHEBI:200605
• SCHEMBL15675825

• MDL： MFCD34474138
• Inchi： 1S/C28H41NO8/c1-17(6-9-22-14-28(16-34-28)15-23(37-22)13-27(32)33)7-10-25-18(2)12-24(20(4)36-25)29-26(31)11-8-19(3)35-21(5)30/h6-9,11,18-20,22-25H,10,12-16H2,1-5H3,(H,29,31)(H,32,33)/b9-6+,11-8-,17-7+/t18-,19-,20+,22+,23+,24+,25-,28+/m0/s1
• InChI Key： QPCQVHMOLDTVHX-LYSKETOYSA-N
• SMILES： O1C[C@@]21C[C@@H](/C=C/C(/C)=C/C[C@H]1[C@@H](C)C[C@H]([C@@H](C)O1)NC(/C=C\[C@H](C)OC(C)=O)=O)O[C@H](CC(=O)O)C2

Computed Properties

• Exact Mass: 519.28321727 g/mol
• Monoisotopic Mass: 519.28321727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124
• Molecular Weight: 519.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Thailanstatin D

Thailanstatin D: A Comprehensive Overview

Thailanstatin D (CAS No. 1609105-89-6) is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique chemical properties and potential biological activities. This compound, first isolated from the roots of *Dioscorea bulbifera*, a plant commonly found in Southeast Asia, belongs to the class of steroidal saponins. Its discovery has opened new avenues for research in pharmacology, traditional medicine, and natural product chemistry.

The chemical structure of Thailanstatin D is characterized by a steroidal skeleton with a glycosidic linkage, which contributes to its stability and bioavailability. Recent studies have highlighted its potential as an anti-inflammatory agent, making it a promising candidate for the development of novel therapeutic agents. Researchers have also explored its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the most intriguing aspects of Thailanstatin D is its ability to modulate cellular signaling pathways. For instance, studies have shown that it can inhibit the activity of certain kinases, which are key players in various pathological processes. This property has led to investigations into its potential role in cancer therapy, where targeted kinase inhibition is a critical strategy for controlling tumor growth and metastasis.

Moreover, Thailanstatin D has been studied for its effects on the immune system. Preclinical experiments have demonstrated that it can enhance immune responses by modulating cytokine production and activating immune cells such as macrophages and T-cells. These findings suggest that Thailanstatin D could be utilized as an immunomodulatory agent in treating immune-related disorders or enhancing vaccine efficacy.

The isolation and characterization of Thailanstatin D have also contributed to advancements in natural product chemistry. Its complex structure has challenged chemists to develop innovative synthetic strategies, which could pave the way for large-scale production of this compound for pharmaceutical applications. Recent advancements in total synthesis have made it possible to produce Thailanstatin D in vitro, thereby facilitating further research into its therapeutic potential.

In terms of applications, Thailanstatin D holds promise in both traditional and modern medicine. In traditional medicine systems such as Ayurveda and Traditional Chinese Medicine (TCM), *Dioscorea bulbifera* has been used for centuries to treat various ailments. The identification of Thailanstatin D as a key bioactive component has provided scientific validation for these traditional uses, bridging the gap between conventional wisdom and modern pharmacology.

Looking ahead, ongoing research into Thailanstatin D is focused on understanding its mechanisms of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate how this compound interacts with cellular targets. Such insights are crucial for designing more effective drugs with improved pharmacokinetic profiles.

In conclusion, Thailanstatin D (CAS No. 1609105-89-6) represents a valuable addition to the arsenal of natural products with therapeutic potential. Its unique chemical structure, coupled with diverse biological activities, makes it a subject of intense research interest. As our understanding of this compound deepens, it is likely to find applications in treating a wide range of diseases, thereby contributing to global health and well-being.